Cas no 3524-05-8 (6-methyl-2,1,3-benzoxadiazole 1-oxide)

3524-05-8 structure
Product name:6-methyl-2,1,3-benzoxadiazole 1-oxide
6-methyl-2,1,3-benzoxadiazole 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-2,1,3-benzoxadiazole 1-oxide
- ZINC00162470; CTK5I4550; CHEMBL1632286; 6-methyl-2,1,3-benzoxadiazol-1-ium-1-olate; 6-methylbenzofuroxan; 6-methylbenzofuroxane; STK534439; 5-methyl-benzo[1,2,5]oxadiazole 3-oxide; 5-methylbenzofuroxane; SureCN6199005; NSC172604; STOCK2S-26461; 6-methyl-benzo[1,2,5]oxadiazole-1-oxide; AC1L6UR8;
- STK534439
- NSC-172604
- 6-methyl-2,1,3-benzoxadiazol-1-ium-1-olate
- SCHEMBL6199005
- NSC172604
- 3524-05-8
- MFCD00179584
- 6-Methylbenzo[C][1,2,5]Oxadiazole1-Oxide
- CHEMBL1632286
- DTXSID70305913
- AKOS005466116
-
- Inchi: InChI=1S/C7H6N2O2/c1-5-2-3-6-7(4-5)9(10)11-8-6/h2-4H,1H3
- InChI Key: HHWHSCQAHBHQRP-UHFFFAOYSA-N
- SMILES: CC1=CC2=[N+](ON=C2C=C1)[O-]
Computed Properties
- Exact Mass: 150.04298
- Monoisotopic Mass: 150.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 52.97
- LogP: 1.56470
6-methyl-2,1,3-benzoxadiazole 1-oxide Related Literature
-
1. Cycloadditions of nitrile oxides with benzofurazan N-oxidesNicolaos G. Argyropoulos,John K. Gallos J. Chem. Soc. Perkin Trans. 1 1990 3277
3524-05-8 (6-methyl-2,1,3-benzoxadiazole 1-oxide) Related Products
- 19164-41-1(5-Methylbenzofurazan-1-oxide)
- 1092977-48-4(2-(3-butoxyphenyl)ethanol)
- 262852-11-9(3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride)
- 1690667-55-0(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-oxoheptanoic acid)
- 1997896-19-1(4-4-(aminomethyl)-3-methyl-1H-pyrazol-1-yl-1lambda6-thiane-1,1-dione)
- 2177365-52-3(2-1-(thiophene-2-sulfonyl)azetidin-3-yl-2H-1,2,3-triazole)
- 2764581-55-5(1,4-Dioxaspiro[4.5]decane-8-carboxylic acid, hydrazide)
- 2171256-77-0((2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidine-2-carboxylic acid)
- 611238-94-9(tert-Butyl 1H-Imidazole-4-carboxylate)
- 2120357-95-9(Ethyl 4-amino-3-(4-cyclopropylphenyl)butanoate)
Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
